Cas no 1261888-01-0 ((5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid)

• Product Name: (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid
• CAS No: 1261888-01-0
• MF: C₁₅H₁₀F₄O₃
• MW: 314.231718540192
• CID: 4995252
• Update Time: 2025-05-25

(5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid

• Inchi： 1S/C15H10F4O3/c16-10-4-5-11(13(20)14(21)22)12(7-10)8-2-1-3-9(6-8)15(17,18)19/h1-7,13,20H,(H,21,22)
• InChI Key： AJTVHGRNPWCTLY-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(C(=O)O)O)=C(C=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5

Additional information on (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid

(5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic Acid: A Comprehensive Overview

The compound with CAS No. 1261888-01-0, known as (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a biphenyl system with fluorine substituents and a hydroxyacetic acid moiety. The biphenyl core, a fundamental building block in many organic molecules, provides a rigid and planar framework that facilitates various chemical interactions. The presence of fluorine atoms at specific positions on the biphenyl ring introduces electronic effects that can significantly influence the compound's reactivity, stability, and biological activity.

Recent studies have highlighted the potential of (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid in drug discovery and development. The trifluoromethyl group attached to the biphenyl system is known to enhance lipophilicity and metabolic stability, making it an attractive candidate for designing bioactive molecules. Researchers have explored its role as a precursor in synthesizing more complex structures, such as those with potential anti-cancer or anti-inflammatory properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising inhibitory effects against certain kinase enzymes, which are key targets in cancer therapy.

The synthesis of (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid involves a multi-step process that typically begins with the preparation of the biphenyl derivative. The introduction of the hydroxyacetic acid group is often achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and desired stereochemistry. The use of fluorine substituents in such syntheses not only enhances the molecule's stability but also allows for fine-tuning of its electronic properties. This makes it a versatile platform for further functionalization and exploration in various applications.

In terms of applications, this compound has shown potential in both therapeutic and non therapeutic contexts. In the pharmaceutical industry, its ability to modulate cellular pathways makes it a valuable tool for developing new drugs. For example, studies have indicated that this compound could serve as a lead molecule for designing agents targeting neurodegenerative diseases due to its ability to cross the blood-brain barrier efficiently. Additionally, its unique electronic properties make it an interesting candidate for use in optoelectronic materials, where fluorinated aromatic systems are often employed to enhance performance.

From an environmental standpoint, understanding the fate and transport of (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid in natural systems is crucial. Fluorinated compounds are known to persist in certain environmental conditions due to their strong carbon-fluorine bonds. However, recent research has focused on developing biodegradation pathways for such compounds to mitigate potential ecological impacts. This has led to innovative approaches involving microbial consortia capable of breaking down fluorinated aromatic compounds under controlled conditions.

Looking ahead, the continued exploration of (5-Fluoro-3'-(trifluoromethyl)biphenyl-2-yl)-hydroxyacetic acid will undoubtedly yield new insights into its chemical behavior and practical applications. Its modular structure provides ample opportunities for further modification and optimization, ensuring its relevance in both academic research and industrial development. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound stands at the forefront of innovation in organic chemistry.